Cas no 135961-67-0 (D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI))
![D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI) structure](https://www.kuujia.com/scimg/cas/135961-67-0x500.png)
135961-67-0 structure
Product name:D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI)
D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI)
- 1-stearyl-2-myristylglycerate-3-N-methylglucamine
- 1-Deoxy-1-(methyl(3-(oxtadecyloxy)-1-oxo-2-(tetradecyloxy)propyl)amino)-D-glucitol
- 1-deoxy-1-{methyl[3-(octadecyloxy)-2-(tetradecyloxy)propanoyl]amino}hexitol
- D-Glucitol, 1-deoxy-1-(methyl(3-(oxtadecyloxy)-1-oxo-2-(tetradecyloxy)propyl)amino)-
- SMGMG
- N-methyl-3-octadecoxy-N-(2,3,4,5,6-pentahydroxyhexyl)-2-tetradecoxypropanamide
- 135961-67-0
- DTXSID80929189
-
- Inchi: InChI=1S/C42H85NO8/c1-4-6-8-10-12-14-16-18-19-20-21-22-24-26-28-30-32-50-36-39(42(49)43(3)34-37(45)40(47)41(48)38(46)35-44)51-33-31-29-27-25-23-17-15-13-11-9-7-5-2/h37-41,44-48H,4-36H2,1-3H3
- InChI Key: IBGVJRPCRNUFMG-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCOC(C(N(CC(C(C(C(CO)O)O)O)O)C)=O)COCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 731.62785
- Monoisotopic Mass: 731.628
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 51
- Rotatable Bond Count: 40
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140Ų
- XLogP3: 11.8
Experimental Properties
- Density: 1.005
- Boiling Point: 819.5°Cat760mmHg
- Flash Point: 449.4°C
- Refractive Index: 1.492
- PSA: 139.92
D-Glucitol,1-deoxy-1-[methyl[3-(octadecyloxy)-1-oxo-2-(tetradecyloxy)propyl]amino]- (9CI) Related Literature
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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